N-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)-1-naphthamide

• IUPAC Name: N-[2-[[2-methyl-6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C22H22N6O/c1-15-26-20(14-21(27-15)28-13-12-23-16(28)2)24-10-11-25-22(29)19-9-5-7-17-6-3-4-8-18(17)19/h3-9,12-14H,10-11H2,1-2H3,(H,25,29)(H,24,26,27)
• InChI Key: XQBYMIGTTYJNIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2C=CN=C2C)NCCNC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H22N6O
• Molecular Weight: 386.4 g/mol

Description

N-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)-1-naphthamide is a useful research compound. Its molecular formula is C22H22N6O and its molecular weight is 386.459. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

N-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)-1-naphthamide is involved in the synthesis of novel heterocyclic compounds, exhibiting a range of biological activities. The precursor, 2-methyl-4-(1-(naphthalen-2-yl)ethylidene)oxazol-5(4H)-one, is utilized for synthesizing various derivatives with promising antioxidant activities, highlighting the compound's role in creating pharmacologically relevant entities (Taha, 2012).

Biological Activities and Potential Therapeutic Applications

Several studies have explored the biological activities of compounds structurally related to N-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)-1-naphthamide. A notable example includes selenylated imidazo[1,2-a]pyridines, designed and synthesized for breast cancer chemotherapy. These compounds demonstrate high cytotoxicity towards MCF-7 cells and induce cell death by apoptosis, highlighting their potential as antiproliferative agents for breast cancer treatment (Almeida et al., 2018).

Chemical Synthesis and Characterization Techniques

The synthesis of related compounds often involves multi-step reactions, including condensation and cyclization, to yield heterocyclic structures with potential pharmacological activities. An example is the synthesis of imidazo[1,2-a]pyridine-6-carbohydrazide derivatives through a five-component cascade reaction, demonstrating the complexity and creativity in synthesizing novel compounds with potential therapeutic applications (Hosseini & Bayat, 2019).